Cas no 2228326-18-7 (2-(3-bromopropyl)-6-chloroimidazo1,2-apyridine)

• Product Name: 2-(3-bromopropyl)-6-chloroimidazo1,2-apyridine
• CAS No: 2228326-18-7
• MF: C₁₀H₁₀BrClN₂
• MW: 273.556800365448
• CID: 6041403
• PubChem ID: 165645287
• Update Time: 2025-06-11

2-(3-bromopropyl)-6-chloroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-6-chloroimidazo1,2-apyridine
• 2-(3-bromopropyl)-6-chloroimidazo[1,2-a]pyridine
• 2228326-18-7
• EN300-1921057

• Inchi： 1S/C10H10BrClN2/c11-5-1-2-9-7-14-6-8(12)3-4-10(14)13-9/h3-4,6-7H,1-2,5H2
• InChI Key： HTNIGUDXSDUXLU-UHFFFAOYSA-N
• SMILES： BrCCCC1=CN2C=C(C=CC2=N1)Cl

Computed Properties

• Exact Mass: 271.97159g/mol
• Monoisotopic Mass: 271.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.3Ų

Additional information on 2-(3-bromopropyl)-6-chloroimidazo1,2-apyridine

Comprehensive Overview of 2-(3-bromopropyl)-6-chloroimidazo[1,2-a]pyridine (CAS No. 2228326-18-7)

2-(3-bromopropyl)-6-chloroimidazo[1,2-a]pyridine (CAS No. 2228326-18-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of both bromopropyl and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their applications in developing antiviral and anti-inflammatory agents. The compound 2-(3-bromopropyl)-6-chloroimidazo[1,2-a]pyridine is no exception, with studies highlighting its role in modulating cell signaling pathways. Its structural uniqueness allows for facile functionalization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the growing trend of AI-driven drug discovery, where computational models predict bioactive molecules, and CAS No. 2228326-18-7 serves as a key building block.

From a synthetic perspective, the bromopropyl side chain offers versatility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmacophores. Meanwhile, the 6-chloro moiety provides a handle for further derivatization, catering to the needs of structure-activity relationship (SAR) studies. Such features make this compound a staple in organic synthesis laboratories, especially those focused on small-molecule therapeutics.

Environmental and green chemistry considerations are also shaping the use of 2-(3-bromopropyl)-6-chloroimidazo[1,2-a]pyridine. Researchers are optimizing its synthesis to minimize waste and employ catalytic methodologies, reflecting the broader shift toward sustainable chemical practices. This resonates with the public's increasing interest in eco-friendly pharmaceuticals and green manufacturing, as evidenced by search trends around biodegradable intermediates and solvent-free reactions.

In summary, 2-(3-bromopropyl)-6-chloroimidazo[1,2-a]pyridine (CAS No. 2228326-18-7) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in precision medicine and synthetic efficiency.